Cas no 7320-50-5 (Dibenzofuran, 1-methyl-)

• Product Name: Dibenzofuran, 1-methyl-
• CAS No: 7320-50-5
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• CID: 571653
• PubChem ID: 81753
• Update Time: 2025-04-19

Dibenzofuran, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 1-methyl-
• 1-Methyldibenzofuran
• 1-methyl-dibenzofuran
• 1-Methyldibenzofuran1000µg
• 1-Methyldiphenylene oxide
• Dibenzofuran,1-methyl
• GGXKQILBNJUKSH-UHFFFAOYSA-N
• SCHEMBL4961160
• A849043
• Q27268341
• NS00037481
• UNII-7I90PR1VKU
• 7I90PR1VKU
• DTXSID00223439
• 1-methyldibenzo[b,d]furan
• METHYLDIBENZOFURAN
• 7320-50-5
• EINECS 230-788-3
• AKOS006278563

• Inchi： 1S/C13H10O/c1-9-5-4-8-12-13(9)10-6-2-3-7-11(10)14-12/h2-8H,1H3
• InChI Key： GGXKQILBNJUKSH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 182.07300
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14000
• LogP: 3.89440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans